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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of
esomeprazole magnesium, a widely used proton pump inhibitor. The document focuses on its
molecular formula and weight, presenting the data in a clear, tabular format for ease of
reference and comparison.

Physicochemical Data of Esomeprazole and Its
Magnesium Salts

The following table summarizes the key quantitative data for esomeprazole and its magnesium
salt derivatives, including the anhydrous and trihydrate forms.

Compound Molecular Formula Molar Mass ( g/mol )
Esomeprazole (free base) C17H19N303S 345.42
Esomeprazole Magnesium

C34H36MgN6O6S2 713.12[1][2]
(Anhydrous)
Esomeprazole Magnesium

C34H36MgN6OeS:2 - 3H20 767.17[3]

Trihydrate
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Esomeprazole magnesium is the magnesium salt of esomeprazole, which is the (S)-isomer of
omeprazole.[4] The anhydrous form has a molecular weight of 713.1 g/mol and the chemical

formula C3aH3eMgNeOeS2.[4] It is also commonly available as a trihydrate, which incorporates
three molecules of water into its structure, resulting in a molecular weight of 767.17 g/mol .[3]

Structural Relationship of Esomeprazole and its
Magnesium Salt

The following diagram illustrates the formation of esomeprazole magnesium from two
molecules of esomeprazole and one magnesium ion.
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Experimental Protocols

The determination of the molecular formula and weight of esomeprazole magnesium and its
hydrates is typically achieved through standard analytical techniques such as mass
spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be employed to
determine the accurate mass of the molecule, which in turn allows for the deduction of its

elemental composition and molecular formula.
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Elemental Analysis: This technique provides the percentage composition of individual elements
(carbon, hydrogen, nitrogen, sulfur, and magnesium) in the compound. These percentages are
then used to empirically determine the molecular formula.

For hydrated forms, thermogravimetric analysis (TGA) is often used to determine the water
content by measuring the weight loss of a sample as it is heated. This data, combined with the
analysis of the anhydrous form, allows for the precise determination of the molecular formula of
the hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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